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Degradation Kinetics and Residue Data

The table below summarizes the dissipation behavior and terminal residues of oxine-copper in cucumber,

based on a field study following Chinese guidelines (NY/T 788-2018) [1].

Parameter Details / Value

Reported Half-life (Cucumber) 1.77 - 2.11 days [1]

Degradation Kinetics Follows first-order kinetics [1]

Terminal Residues (5-7 days
after last application)

<0.01 - 0.264 mg/kg [1]

Dietary Risk Assessment
(Long-term)

Risk probability value of 64.11%; study concludes no significant

dietary risk to the general population from long-term consumption [1]

Analytical Method: UPLC-MS/MS

The following table outlines the core methodology used for the detection and quantification of oxine-copper

residues [1].
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Method
Step

Description

Extraction Acetonitrile (20 mL) with centrifugation. Salting out with NaCl (3 g) and MgSO₄ (2 g) [1].

Purification QuEChERS method using dispersive solid-phase extraction (d-SPE) with Primary
Secondary Amine (PSA) and MgSO₄ [1].

Analysis UPLC-MS/MS with a Waters ACQUITY UPLC BEH HILIC column. Mobile phase: 0.1%
formic acid in water and acetonitrile (gradient elution). Detection: Multiple Reaction

Monitoring (MRM) in negative ion mode [1].

| Key Validation Parameters | Linearity (R²): ≥ 0.9980 LOQ: 0.01 mg/kg Average Recoveries: 75.5% -

95.8% Precision (RSD): 2.27% - 8.26% [1] |

The workflow for this analytical method can be visualized as follows:
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Sample Collection & Preparation

Weigh 10g homogenized sample

Extract with 20mL acetonitrile
and centrifuge

Salting-out:
Add 3g NaCl & 2g MgSO₄

Purify with d-SPE:
PSA + MgSO₄

Centrifuge and
filter supernatant

UPLC-MS/MS Analysis

Data & Quantification

Click to download full resolution via product page

Frequently Asked Questions
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Q1: What is the typical half-life of oxine-copper in cucumber, and what does this mean for its

persistence? The reported half-life of 1.77 to 2.11 days indicates that oxine-copper is a non-persistent

pesticide in cucumber under the studied field conditions [1]. This means its concentration in or on cucumber

halves within approximately two days after application.

Q2: How should I handle and store cucumber samples for oxine-copper residue analysis? According to

the study, homogenized cucumber samples should be stored at -20°C prior to analysis to maintain stability

and ensure the accuracy of residue measurements [1].

Q3: Is the dietary risk from oxine-copper residues in cucumber considered high? Based on the 2024

study, the long-term dietary risk from oxine-copper in cucumber and watermelon is considered low. The risk

probability value was calculated to be 64.11%, and the study concluded that long-term consumption would

not pose a significant dietary risk to the general population [1].

Experimental Design Considerations

When planning your own experiments, consider these factors that can influence degradation rates:

Environmental Conditions: The field trials were conducted across multiple regions in China. Be

aware that factors like temperature, rainfall, and sunlight can affect the dissipation rate [1].
Application Details: The initial application rate and number of applications will influence the starting

concentration and residue profile [1].
Crop Variety: While this data is specific to cucumber, degradation can differ across plant species.

For instance, the same study found a longer half-life (3.57-4.68 days) in watermelon [1].
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To cite this document: Smolecule. [oxine-copper degradation half-life in cucumber]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1797423#oxine-copper-

degradation-half-life-in-cucumber]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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